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Compound of Interest

Compound Name:
2-Bromo-1-(2,3-dihydro-1-

benzofuran-5-yl)ethanone

Cat. No.: B114268 Get Quote

An In-depth Technical Guide on the Molecular Weight of 2-Bromo-1-(2,3-dihydro-1-
benzofuran-5-yl)ethanone

This technical guide provides a detailed analysis of the molecular weight of the chemical

compound 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone, targeted towards

researchers, scientists, and professionals in drug development. This document outlines the

determination of its molecular formula and the subsequent calculation of its molecular weight

based on the standard atomic weights of its constituent elements.

Chemical Identity
Systematic Name: 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone

Molecular Formula: C₁₀H₉BrO₂

The molecular structure consists of a bromoethanone group attached to the 5-position of a 2,3-

dihydro-1-benzofuran ring. The determination of the molecular weight is fundamental for

various applications in chemical synthesis, analytical chemistry, and pharmacology.

Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of each atom present in the

molecular formula. The standard atomic weights are provided by the International Union of
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Pure and Applied Chemistry (IUPAC).

For the calculation, the following standard atomic weights are used:

Carbon (C): 12.011 g/mol [1][2]

Hydrogen (H): 1.008 g/mol [3][4][5][6]

Bromine (Br): 79.904 g/mol [7][8][9][10]

Oxygen (O): 15.999 g/mol [11][12][13][14]

The table below provides a detailed breakdown of the molecular weight calculation for

C₁₀H₉BrO₂.

Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 10 12.011 120.110

Hydrogen H 9 1.008 9.072

Bromine Br 1 79.904 79.904

Oxygen O 2 15.999 31.998

Total 241.084

The calculated molecular weight of 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone is

241.084 g/mol .

Molecular Structure Visualization
To further elucidate the chemical structure, a 2D diagram is provided below. This visualization

aids in understanding the connectivity of the atoms within the molecule.

Caption: 2D structure of 2-Bromo-1-(2,3-dihydro-1-benzofuran-5-yl)ethanone.
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Note on Additional Content
This technical guide focuses specifically on the molecular weight and structure of 2-Bromo-1-
(2,3-dihydro-1-benzofuran-5-yl)ethanone. The user's request for "Experimental Protocols"

and "Signaling Pathways" is not applicable to the determination of a compound's molecular

weight. Such information would be relevant in the context of its synthesis, biological activity, or

mechanism of action, which are beyond the scope of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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